Cas no 2097967-22-9 (2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid)

2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid structure
2097967-22-9 structure
Product Name:2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid
CAS No:2097967-22-9
MF:C8H11N3O3
MW:197.191241502762
CID:5723534
PubChem ID:121205049
Update Time:2025-10-28

2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
    • 2097967-22-9
    • F1967-2205
    • AKOS026713573
    • 2-[6-(dimethylamino)pyrimidin-4-yl]oxyacetic acid
    • Acetic acid, 2-[[6-(dimethylamino)-4-pyrimidinyl]oxy]-
    • 2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid
    • Inchi: 1S/C8H11N3O3/c1-11(2)6-3-7(10-5-9-6)14-4-8(12)13/h3,5H,4H2,1-2H3,(H,12,13)
    • InChI Key: VTZYBJOIRKIWPU-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1=CC(=NC=N1)N(C)C

Computed Properties

  • Exact Mass: 197.08004122g/mol
  • Monoisotopic Mass: 197.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • Boiling Point: 366.6±27.0 °C(Predicted)
  • pka: 2.09±0.10(Predicted)

2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D162106-100mg
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
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$ 135.00 2022-06-05
TRC
D162106-500mg
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
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2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
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F1967-2205-2.5g
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F1967-2205-5g
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